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Compound of Interest

Compound Name: Tanshindiol C

Cat. No.: B3030843

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction to Tanshindiol C: Tanshindiol C is a diterpene compound isolated from the root
of Salvia miltiorrhiza, a plant widely used in traditional medicine. Recent studies have
highlighted its potential as an anticancer agent. Tanshindiol C has been shown to inhibit the
growth of various cancer cells, including hepatocellular carcinoma, by inducing programmed
cell death, or apoptosis.[1] Its mechanism of action involves triggering the mitochondrial-
mediated apoptosis pathway, making it a compound of interest for cancer therapy research.[1]

Principle of Apoptosis Detection with DAPI: Apoptosis is a crucial process for tissue
homeostasis, and its dysregulation is a hallmark of cancer.[2] A key characteristic of apoptotic
cells is the morphological change that occurs in the nucleus. This includes chromatin
condensation (pyknosis) and nuclear fragmentation (karyorrhexis).

DAPI (4',6-diamidino-2-phenylindole) is a fluorescent stain that binds strongly to A-T rich
regions in DNA.[3] When viewed under a fluorescence microscope, the nuclei of healthy, non-
apoptotic cells stained with DAPI appear round, with uniformly and faintly distributed
fluorescence. In contrast, apoptotic cells exhibit brightly stained, condensed, and often
fragmented nuclei.[4] This distinct morphological difference allows for the straightforward
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identification and quantification of apoptotic cells in a population treated with an apoptosis-
inducing agent like Tanshindiol C.

Signaling Pathway of Tanshindiol C-Induced
Apoptosis

Tanshindiol C triggers the intrinsic, or mitochondrial-mediated, pathway of apoptosis. This
process involves altering the balance of pro-apoptotic and anti-apoptotic proteins from the Bcl-
2 family. Specifically, Tanshindiol C treatment leads to an increase in the expression of the
pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2. This shift disrupts
the mitochondrial outer membrane, leading to the release of cytochrome c into the cytoplasm.
Cytosolic cytochrome c¢ then binds to Apaf-1, forming the apoptosome, which activates
caspase-9, the initiator caspase in this pathway. Caspase-9, in turn, activates executioner
caspases like caspase-3, which carry out the systematic dismantling of the cell, leading to the
characteristic morphological changes of apoptosis.
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:

1. Cell Seeding
Seed cells onto coverslips
in a 24-well plate.

2. Incubation

Allow cells to adhere
for 24 hours.

3. Treatment
Treat cells with varying
concentrations of Tanshindiol C

(e.g., 0,5, 10 20 pM).

Incubat|0n Post-Treatment
Incubate for a defined period
(e.g., 24- 48 hours).

5. Cell leation
Wash with PBS.
Fix with 4% Paraformaldehyde.

6. Permeablllzatlon
(Optional but recommended)

Treat with 0. 1% Triton X-100.

7. DAPI Staining
Incubate with DAPI solution
(e.g., 300 nM in PBS) in the dark.

:

8. Mounting
Wash with PBS and mount
coverslips onto slides.

:

9. Microscopy
Image using a fluorescence
microscope with a UV filter.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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